4'-(2-Acetoxyethoxy)acetophenone
Overview
Description
4’-(2-Acetoxyethoxy)acetophenone is a chemical compound with the molecular formula C12H14O4 and a molecular weight of 222.24 . It is primarily used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 4’-(2-Acetoxyethoxy)acetophenone consists of 12 carbon atoms, 14 hydrogen atoms, and 4 oxygen atoms .Scientific Research Applications
Synthesis and Catalysis
4'-(2-Acetoxyethoxy)acetophenone, as a relative of acetophenone derivatives, is known to be involved in various chemical reactions and serves as an intermediate in numerous syntheses. For instance, similar compounds like 4-(Methylthio)acetophenone have been utilized in Friedel–Crafts acylation processes. The development of greener processes for such reactions has been studied, emphasizing the use of heterogeneous catalysts to replace traditional corrosive and polluting acid catalysts. This approach aligns with the principles of green chemistry, aiming to minimize environmental impact (Yadav & Bhagat, 2005). Similarly, the acylation of resorcinol, a reaction related to the chemical behavior of acetophenones, has been optimized to replace acylating agents like acetic anhydride with more benign alternatives like acetic acid, using non-polluting and reusable catalysts (Yadav & Joshi, 2002).
Nuclear Magnetic Resonance (NMR) Studies
NMR studies, particularly 19F NMR, have been used to study the biological Baeyer–Villiger oxidation of acetophenones, providing insights into the conversion of various acetophenone derivatives. This method is crucial for characterizing the transformation of these compounds into valuable synthons for the production of industrially relevant chemicals (Moonen, Rietjens, & van Berkel, 2001).
Structural and Molecular Studies
Structural studies, including X-ray powder diffraction, have been performed on acetophenone derivatives to understand the molecular geometry and intermolecular interactions. These studies are fundamental for designing molecules with desired chemical properties and behaviors (Chattopadhyay et al., 2012). Similarly, ortho-hydroxy acetophenones have been synthesized and characterized to explore their crystal packing and molecular geometry, contributing valuable information to the field of material science (Seth, Hazra, Mukherjee, & Kar, 2009).
Safety and Hazards
properties
IUPAC Name |
2-(4-acetylphenoxy)ethyl acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O4/c1-9(13)11-3-5-12(6-4-11)16-8-7-15-10(2)14/h3-6H,7-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEONNVSUEWQGQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)OCCOC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90339917 | |
Record name | 4'-(2-Acetoxyethoxy)acetophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90339917 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
75230-41-0 | |
Record name | 4'-(2-Acetoxyethoxy)acetophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90339917 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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